![molecular formula C8H18IN B3053847 1-Methyl-1-propylpyrrolidinium iodide CAS No. 56511-19-4](/img/structure/B3053847.png)
1-Methyl-1-propylpyrrolidinium iodide
Overview
Description
1-Methyl-1-propylpyrrolidinium iodide is a chemical compound with the molecular formula C8H18N.I and a molecular weight of 255.1397 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolidinium core with a methyl and a propyl group attached to one of the nitrogen atoms . The iodide ion is associated with the pyrrolidinium cation through ionic bonding .Physical And Chemical Properties Analysis
This compound is a light-sensitive compound with a melting point of 120 °C . Its molecular weight is 255.14 . More specific physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume are not available in the current resources .Scientific Research Applications
Crystallography and Structure
1-Methyl-1-propylpyrrolidinium iodide's crystal structure has been studied, revealing its molecular arrangements and interactions. It consists of a N-methyl-N-propylpyrrolidinium cation and an iodide anion, with no significant hydrogen bonding observed between them (Babai & Mudring, 2005).
Solar Cell Applications
This compound has found notable applications in the field of solar energy. It has been used as a component in the preparation of solid-state electrolytes for dye-sensitized solar cells (DSSCs). Research shows that when doped with silica nanoparticles and 1-ethyl-3-methylimidazolium iodide, it significantly enhances the photovoltaic performance of DSSCs, yielding a high power conversion efficiency (Shi et al., 2013).
Electrolytes in Supercapacitors
A study on binary mixtures of ionic liquids, including 1-methyl-1-propylpyrrolidinium variants, has shown improved capacitive performance in supercapacitors. These mixtures exhibited higher conductivity and positive temperature dependence of differential capacitance, important for energy storage technologies (Li et al., 2012).
Thermal Stability Analysis
The thermal stability of 1-methyl-1-propylpyrrolidinium-based ionic liquids has been investigated, particularly in the context of their interaction with lithium salts. This research is pivotal in understanding their aging and stability under various conditions, crucial for their use in batteries and other applications (Pyschik et al., 2014).
Raman Spectroscopy Studies
Raman spectroscopy has been employed to study this compound, particularly when mixed with lithium salts. These studies help in understanding the molecular interactions and structural changes over a range of temperatures (Castriota et al., 2005).
Gel Polymer Electrolytes
Research has shown that gel polymer electrolytes containing this compound are effective in dye-sensitized solar cells, providing a quasi-solid-state electrolyte that enhances overall conversion efficiency (Wang et al., 2002).
Safety and Hazards
1-Methyl-1-propylpyrrolidinium iodide is not fully tested, and risks cannot be excluded if the product is handled inappropriately . It is advised to avoid contact with skin and eyes, and inhalation of dust or vapor . In case of contact, immediate medical attention is required . The compound should be stored at moderate temperatures in a dry, well-ventilated area .
Properties
IUPAC Name |
1-methyl-1-propylpyrrolidin-1-ium;iodide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N.HI/c1-3-6-9(2)7-4-5-8-9;/h3-8H2,1-2H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYGWUZWEXFLMJ-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[N+]1(CCCC1)C.[I-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18IN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9049320 | |
Record name | 1-Methyl-1-propylpyrrolidinium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9049320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56511-19-4 | |
Record name | 1-Methyl-1-propylpyrrolidinium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9049320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methyl-1-propylpyrrolidinium iodide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TWZ8X483U2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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